Cas no 868529-29-7 (Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl-)
Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl-
- 2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine
- SR-00000002692-1
- 868529-29-7
- SCHEMBL25284514
- SR-00000002692
- MFCD14583148
-
- MDL: MFCD14583148
- Inchi: 1S/C12H10N4/c13-11-6-7-14-12-8-10(15-16(11)12)9-4-2-1-3-5-9/h1-8H,13H2
- InChI Key: XGTCXQSWOVQBBE-UHFFFAOYSA-N
- SMILES: C12=CC(C3=CC=CC=C3)=NN1C(N)=CC=N2
Computed Properties
- Exact Mass: 210.090546336Da
- Monoisotopic Mass: 210.090546336Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.2Ų
Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM287150-1g |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine |
868529-29-7 | 97% | 1g |
$468 | 2021-08-18 | |
| Matrix Scientific | 088209-1g |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine |
868529-29-7 | 1g |
$714.00 | 2023-09-06 | ||
| Chemenu | CM287150-1g |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine |
868529-29-7 | 97% | 1g |
$550 | 2023-02-17 | |
| Enamine | EN300-7509313-1.0g |
2-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
868529-29-7 | 95% | 1.0g |
$0.0 | 2022-12-11 | |
| abcr | AB418572-250 mg |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine; . |
868529-29-7 | 250MG |
€85.00 | 2022-12-04 | ||
| abcr | AB418572-1 g |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine; . |
868529-29-7 | 1g |
€229.00 | 2022-12-04 | ||
| Ambeed | A781669-1g |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine |
868529-29-7 | 97% | 1g |
$500.0 | 2025-04-16 | |
| abcr | AB418572-250mg |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine; . |
868529-29-7 | 250mg |
€89.30 | 2025-04-16 | ||
| abcr | AB418572-1g |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine; . |
868529-29-7 | 1g |
€240.50 | 2025-04-16 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537374-1g |
2-Phenylpyrazolo[1,5-a]pyrimidin-7-amine |
868529-29-7 | 98% | 1g |
¥6909.00 | 2024-04-27 |
Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl-
Exploring Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl- (CAS No. 868529-29-7): Properties, Applications, and Market Insights
Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl- (CAS No. 868529-29-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. With its unique structural features, 2-phenyl-pyrazolo[1,5-a]pyrimidin-7-amine serves as a valuable building block in drug discovery and material science.
The molecular structure of Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl- combines a pyrazolo[1,5-a]pyrimidine core with a phenyl substituent at the 2-position and an amino group at the 7-position. This arrangement contributes to its potential as a pharmacophore in medicinal chemistry. Recent studies have highlighted its role in developing kinase inhibitors, particularly for cancer therapeutics, making it a hot topic in precision medicine research.
In the pharmaceutical industry, CAS 868529-29-7 has shown promise in the development of targeted therapies. Researchers are particularly interested in its potential applications for tyrosine kinase inhibition, a mechanism crucial for treating various cancers. The compound's ability to modulate specific biological pathways aligns with current trends in personalized medicine and small molecule drug development.
The synthesis of Pyrazolo[1,5-a]pyrimidin-7-amine derivatives has become an important area of organic chemistry research. Modern synthetic approaches focus on developing efficient, scalable methods for producing these compounds with high purity. Green chemistry principles are increasingly being applied to the production of 2-phenyl-pyrazolo[1,5-a]pyrimidin-7-amine, reflecting the growing demand for sustainable chemical processes in the industry.
Beyond pharmaceutical applications, Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl- has potential uses in material science. Its conjugated π-system and nitrogen-rich structure make it interesting for developing organic electronic materials. Researchers are exploring its incorporation into OLED materials and organic semiconductors, areas that are currently experiencing rapid growth due to the demand for flexible electronics.
The global market for pyrazolo[1,5-a]pyrimidine derivatives is expanding, driven by increasing R&D investments in drug discovery. CAS 868529-29-7 is particularly sought after by contract research organizations and academic institutions working on kinase inhibitor development. Market analysts predict steady growth for this compound segment, especially in regions with strong pharmaceutical innovation ecosystems like North America, Europe, and parts of Asia.
Quality control and characterization of 2-phenyl-pyrazolo[1,5-a]pyrimidin-7-amine are critical for its research applications. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure compound purity and identity. These quality assurance measures are essential for reproducible research results, particularly in preclinical studies and structure-activity relationship investigations.
Recent patent literature reveals growing intellectual property activity surrounding Pyrazolo[1,5-a]pyrimidin-7-amine derivatives. Pharmaceutical companies are actively filing patents covering novel compositions containing CAS 868529-29-7 as a key structural component. This IP landscape reflects the compound's potential value in developing next-generation therapeutics for various diseases.
For researchers working with Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl-, proper handling and storage are important considerations. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this compound. Appropriate storage conditions typically include protection from light and moisture to maintain stability, especially for long-term research applications.
The future outlook for 2-phenyl-pyrazolo[1,5-a]pyrimidin-7-amine appears promising, with ongoing research exploring its potential in various therapeutic areas. As drug discovery approaches become more sophisticated, the demand for specialized heterocyclic compounds like CAS 868529-29-7 is expected to grow. Its versatility as a molecular scaffold positions it well for continued importance in medicinal chemistry and materials science applications.
868529-29-7 (Pyrazolo[1,5-a]pyrimidin-7-amine, 2-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)